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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486

Catalytic Hydrogenation of Aniline

The catalytic hydrogenation of aniline is a major industrial route for producing cyclohexylamine,
with dicyclohexylamine often formed as a significant by-product. The process involves the
reduction of the aromatic ring of aniline using hydrogen gas in the presence of a metal catalyst.
The selectivity towards dicyclohexylamine versus cyclohexylamine can be controlled by
adjusting reaction conditions and catalyst systems.

Experimental Protocol:

A typical industrial process involves feeding a preheated stream of aniline and hydrogen into a
fixed-bed reactor containing a supported metal catalyst.[1]

o Catalyst Activation: The catalyst, often cobalt on a modified alumina support, is activated in
situ by heating under a hydrogen atmosphere (e.g., at 200-400°C and 0.2-0.5 MPa for 24-36
hours).[1]

e Reaction: The aniline and hydrogen mixture (molar ratio of Hz to aniline typically between
10:1 and 15:1) is then passed through the reactor.[1]

» Conditions: The reaction is maintained at elevated temperatures (e.g., 155-170°C) and
pressures (e.g., 0.2-0.5 MPa).[1]
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e Separation: The resulting product stream, a mixture of cyclohexylamine,

dicyclohexylamine, unreacted aniline, and minor by-products, is then separated by

fractional distillation.[2]

A variation of this process utilizes a rhodium-on-alumina catalyst. In a laboratory-scale

example, 50 cc of aniline is mixed with 2.5 g of 5% rhodium on alumina powder in a reaction

bottle. The system is purged of air, and the hydrogen pressure is raised to 60 p.s.i.g. The

reaction is conducted at 50°C with shaking for 90 minutes.[3]

Quantitative Data:

Parameter

Value

Catalyst

Reference

Product Composition

97.5%
Cyclohexylamine,
2.4%

Dicyclohexylamine

5% Rhodium on

Alumina

[3]

5% Rhodium on

Reaction Temperature  50°C ] [3]
Alumina
] 5% Rhodium on
Hydrogen Pressure 60 p.s.i.g. ) [3]
Alumina
] ] ) 5% Rhodium on
Reaction Time 90 minutes ] [3]
Alumina
Reaction Temperature ~ 155-170°C Cobalt-based [1]
Reaction Pressure 0.2-0.5 MPa Cobalt-based [1]
Hz/Aniline Molar Ratio  10:1 to 15:1 Cobalt-based [1]

Reaction Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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